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Compound of Interest

Compound Name: UNC3866

Cat. No.: B15583441

For Researchers, Scientists, and Drug Development Professionals

UNC3866 is a sophisticated and evasive cyber espionage group with suspected links to China.
[1][2][3][4][5] First identified by Mandiant in 2022, this advanced persistent threat (APT) actor
focuses on long-term intelligence gathering and spying, targeting high-value sectors such as
government, defense, technology, and telecommunications across North America, Southeast
Asia, and Oceania.[2][6][7] Their operations are characterized by the exploitation of zero-day
vulnerabilities in network devices and virtualization systems that often lack traditional security
monitoring.[2][7]

This guide provides a technical overview of UNC3866's intelligence-gathering techniques, with
a focus on their operational methodologies, malware arsenal, and persistence strategies.

Vulnerability Exploitation

A cornerstone of UNC3866's strategy is the exploitation of zero-day and n-day vulnerabilities in
widely used enterprise hardware and software. This allows them to gain initial access to target
networks and establish a foothold for subsequent operations.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15583441?utm_src=pdf-interest
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.txone.com/blog/unmasking-unc3886/
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://govinsider.asia/intl-en/article/by-naming-hacking-group-unc-3886-singapore-sends-a-strong-message
https://www.channelnewsasia.com/singapore/cybersecurity-cyberattack-threat-unc3886-country-shanmugam-mha-csa-5271641
https://cloud.google.com/blog/topics/threat-intelligence/uncovering-unc3886-espionage-operations
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://thehackernews.com/2024/06/chinese-cyber-espionage-group-exploits.html?m=1
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://cloud-assets.extrahop.com/resources/briefs/extrahop-unc3866-cyber-threat-deep-dive-solution-brief.pdf
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.benchchem.com/product/b15583441?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

CVEID

Vendor

Product

Description

CVE-2022-41328

Fortinet

FortiOS

Exploited to overwrite
legitimate system
binaries, achieving
persistence and
evading security
checks.[1][6][8]

CVE-2022-42475

Fortinet

FortiGate

Exploited shortly after
public disclosure to
compromise network

security appliances.[1]

[6]

CVE-2022-22948

VMware

vCenter

Leveraged for initial
access and
deployment of
backdoors.[6]

CVE-2023-20867

VMware

VMware Tools

Used to deploy
backdoored SSH
clients for credential
harvesting.[1][6]

CVE-2023-34048

VMware

vCenter

An unauthenticated
remote command
execution vulnerability
exploited to deploy
backdoors.[1][5]

CVE-2025-21590

Juniper

Junos OS

A vulnerability that
allows for bypassing
the Verified Exec
(veriexec) security
feature.[1][8]

Malware and Tooling
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UNC3866 employs a diverse arsenal of custom and publicly available malware to facilitate their
operations. This includes backdoors, rootkits, and credential harvesting tools.
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Malware/Tool

Type

Description

REPTILE

Rootkit

A publicly available Linux
rootkit used to hide files,
processes, and network
activity, providing a stealthy
backdoor.[1][6][9][10]

MEDUSA

Rootkit/Credential Logger

Deployed via an installer
named SEAELF, it logs user
credentials from local and
remote authentications and
command executions.[1][6][9]
[10]

MOPSLED

Backdoor

An evolution of the
CROSSWALK malware, it's a
shellcode-based modular
implant that uses GitHub for

command and control (C2).[1]

[5]L6]

RIFLESPINE

Backdoor

A cross-platform tool that
utilizes Google Drive for file
transfer and command

execution.[6]

LOOKOVER

Credential Harvester

Used to target TACACS
servers to extend access to

network appliances.[1][6]

CASTLETAP

Backdoor

Deployed on FortiGate
firewalls to gain access to
ESXi and vCenter machines.
[1][11]
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Deployed on VMware
hypervisors to establish
VIRTUALPITA & VIRTUALPIE Backdoors persistence and execute
commands on guest virtual
machines.[1][11]

A lightweight, Python-based

remote access tool used in
TINYSHELL Backdoor ]

attacks on Juniper routers.[8]

[10][12]

Operational Workflow and Persistence

UNC3866 demonstrates a multi-layered approach to persistence, ensuring redundant access
to compromised environments. Their operational workflow often involves targeting devices that
do not support endpoint detection and response (EDR) solutions, such as firewalls,
hypervisors, and IoT devices.[11]

Initial Access Persistence & C2 Lateral Movement & Credential Access Intelligence Gathering

Click to download full resolution via product page
Caption: High-level operational workflow of UNC3866.

A key tactic is their layered persistence mechanism, which encompasses network devices,
hypervisors, and virtual machines.[5][6] This ensures that even if one layer of their presence is
detected and removed, they maintain alternative channels of access.[5][6]

Detailed Methodologies

Bypassing Security Features: In their attacks on Juniper routers, UNC3866 demonstrated the
ability to circumvent Juniper's Verified Exec (veriexec) security feature.[12] This was achieved
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through a sophisticated process injection technique where malicious code was injected into

legitimate processes.[12] The attackers used a "here document” feature to create a Base64
encoded file, which was then decoded and decompressed to deliver the malicious payloads.
[12]

Disabling Logging Mechanisms: To further evade detection, UNC3866 has been observed
disabling logging mechanisms on compromised devices. On Juniper routers, they deployed an
embedded script to halt logging.[12] A similar tactic was used on Fortinet devices, where they
exploited a vulnerability to overwrite system binaries and disable file system verification on
startup.[8]

Juniper Junos OS Fortinet FortiOS
Gain Privileged Access Exploit CVE-2022-41328
Deploy Embedded Script Overwrite System Binaries
Disable Logging Disable Filesystem Verification

Click to download full resolution via product page
Caption: UNC3866 techniques for disabling logging.

Credential Harvesting and Lateral Movement: UNC3866 places a strong emphasis on acquiring
and using legitimate credentials to move laterally within a network.[8] They have deployed
backdoored SSH clients and custom malware like LOOKOVER to harvest credentials from
TACACS+ authentication servers.[6][7] By using valid credentials, their movements are more
likely to be mistaken for legitimate user activity, making detection more challenging.[7]

Conclusion
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UNC3866 is a highly capable and persistent threat actor with a deep understanding of network
infrastructure and virtualization technologies.[8][11] Their focus on exploiting vulnerabilities in
devices that are often not well-monitored, combined with their sophisticated use of malware
and layered persistence techniques, makes them a significant threat to organizations
worldwide. Understanding their tactics, techniques, and procedures is crucial for developing
effective defense-in-depth strategies to mitigate the risk of a successful compromise.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583441#unc3866-intelligence-gathering-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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